Fmoc-Gly-Bt, 97%

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[2-(benzotriazol-1-yl)-2-oxoethyl]carbamate
• InChI: InChI=1S/C23H18N4O3/c28-22(27-21-12-6-5-11-20(21)25-26-27)13-24-23(29)30-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-12,19H,13-14H2,(H,24,29)
• InChI Key: FKDIZKBMJXDKNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC(=O)N4C5=CC=CC=C5N=N4
• Molecular Formula: C23H18N4O3
• Molecular Weight: 398.4 g/mol
• CAS No.: 1082989-49-8

Description

“Fmoc-Gly-Bt, 97%” is a chemical substance used in scientific experiments and research. It is a type of benzotriazole amino acid, or aminoacylbenzotriazolide, which are versatile reagents for synthesizing peptides as well as their mimetics and conjugates.

Synthesis Analysis

The synthesis of “Fmoc-Gly-Bt, 97%” involves the use of Fmoc solid-phase peptide synthesis. In a study, the chemical attachment of Fmoc–glycine (Fmoc–Gly–OH) at the surface of the core-shell structure was performed to determine the amount of active amino groups on the basis of the amount of Fmoc group calculation.

Molecular Structure Analysis

The molecular formula of “Fmoc-Gly-Bt, 97%” is C23H18N4O3. Its molecular weight is 398.41. The SMILES string representation of its structure is O=C(NCC(=O)n1nnc2ccccc12)OCC3c4ccccc4-c5ccccc35.

Chemical Reactions Analysis

“Fmoc-Gly-Bt, 97%” is suitable for Fmoc solid-phase peptide synthesis. It has been used for the preparation of diverse derivatives including polypeptidal benzotriazolides, peptidomimetics such as aminoxypeptides, depsipeptides, and heterocyclic peptidomimetics.

Physical and Chemical Properties Analysis

“Fmoc-Gly-Bt, 97%” is a solid substance. It has a melting point of 160-168 °C. It should be stored at a temperature of -20°C.

Scientific Research Applications

Hydrogels for Biomedical Applications

The self-assembly properties of short aromatic peptide derivatives, including those modified with 9-fluorenylmethoxycarbonyl (Fmoc), such as Fmoc-Gly-Gly-Gly, facilitate the formation of extracellular matrix-like hydrogels. These hydrogels exhibit nanofibrillar architecture, making them suitable as substrates for cell cultures. Their good cell viability and in vivo biocompatibility indicate significant potential for biomedical applications, such as tissue engineering and drug delivery systems (Nita et al., 2022).

Solid-Phase Peptide Synthesis

Fmoc-amino acid chlorides, generated using bis-(trichloromethyl)carbonate, have been utilized for difficult couplings during solid-phase peptide synthesis (SPPS). This method facilitates quantitative conversions without racemization, showcasing the efficiency of Fmoc-Gly-Bt in synthesizing complex peptides and cyclic peptides (Falb et al., 1999).

Chromatographic Analysis

Improved high-performance liquid chromatography methods for amino acids derivatised with Fmoc demonstrate its utility in protein identification and quality control. This approach offers high throughput, baseline resolution, and reproducibility, essential for analyzing hydrolysates of proteins (Ou et al., 1996).

Glycan Analysis

Fmoc derivatives have been applied in the analysis of O-glycans, providing higher sensitivities in fluorescent detection compared to traditional methods. This technique aids in the comprehensive analysis of O-glycans expressed on cells, contributing to the understanding of glycosylation patterns in cancer research (Yamada et al., 2013).

Glycoconjugate Synthesis

The synthesis of orthogonally protected alpha,alpha-bis(aminomethyl)-beta-alanine building blocks using Fmoc facilitates the preparation of triantennary peptide glycoclusters. These glycoclusters mimic natural carbohydrate ligands, underscoring the role of Fmoc-Gly-Bt in creating tools for glycobiological studies (Katajisto et al., 2002).

Mechanism of Action

Target of Action

Fmoc-Gly-Bt is a compound that primarily targets the process of peptide synthesis . The Fmoc (9-Fluorenylmethoxycarbonyl) group is a base-labile protecting group used in organic synthesis . It is used to protect the amino group during peptide synthesis, allowing for the selective addition of amino acids in the desired sequence .

Mode of Action

The Fmoc group in Fmoc-Gly-Bt interacts with its targets by protecting the amino group during peptide synthesis . This protection allows for the selective addition of amino acids in the desired sequence . The Fmoc group is then removed by a base, usually piperidine, which forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .

Biochemical Pathways

Fmoc-Gly-Bt plays a crucial role in the biochemical pathway of peptide synthesis . It allows for the selective addition of amino acids in the desired sequence, which is a fundamental process in the synthesis of proteins . The removal of the Fmoc group then allows for the next amino acid to be added to the growing peptide chain .

Pharmacokinetics

It is known that the fmoc group is stable under acidic conditions and can be removed by a base . This suggests that the bioavailability of Fmoc-Gly-Bt could be influenced by the pH of the environment.

Result of Action

The primary result of Fmoc-Gly-Bt’s action is the successful synthesis of peptides with the desired sequence . By protecting the amino group during peptide synthesis, Fmoc-Gly-Bt allows for the selective addition of amino acids, which is a fundamental process in the synthesis of proteins .

Action Environment

The action of Fmoc-Gly-Bt is influenced by the pH of the environment . The Fmoc group is stable under acidic conditions and can be removed by a base . Therefore, the efficacy and stability of Fmoc-Gly-Bt could be influenced by the pH of the environment. Additionally, the temperature and solvent used can also affect the efficiency of Fmoc deprotection .

Safety and Hazards

“Fmoc-Gly-Bt, 97%” is classified as Acute Tox. 4 Oral according to the GHS07 classification. It has a hazard statement of H302. It should be stored as non-combustible solids.

Future Directions

While specific future directions for “Fmoc-Gly-Bt, 97%” are not detailed in the search results, the use of benzotriazole amino acids in the synthesis of peptides and their mimetics suggests potential applications in the development of new therapeutic agents.